Cas no 1437795-15-7 (1-Isobutyl-3-(trifluoromethyl)pyrazole)
1437795-15-7 structure
Product Name:1-Isobutyl-3-(trifluoromethyl)pyrazole
CAS No:1437795-15-7
MF:C8H11F3N2
MW:192.1816
MDL:MFCD21668199
CID:2091955
Update Time:2024-11-02
1-Isobutyl-3-(trifluoromethyl)pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-Isobutyl-3-trifluoromethyl-1H-pyrazole
- 1-Isobutyl-3-(trifluoromethyl)-1H-pyrazole
- 1-isobutyl-3-(trifluoromethyl)pyrazole
- 1-(2-methylpropyl)-3-(trifluoromethyl)pyrazole
- AM808035
- V3309
- F30056
- 1H-Pyrazole, 1-(2-methylpropyl)-3-(trifluoromethyl)-
- 1-Isobutyl-3-(trifluoromethyl)pyrazole
-
- MDL: MFCD21668199
- Inchi: 1S/C8H11F3N2/c1-6(2)5-13-4-3-7(12-13)8(9,10)11/h3-4,6H,5H2,1-2H3
- InChI Key: NYBYYTWVFAAHNG-UHFFFAOYSA-N
- SMILES: FC(C1C([H])=C([H])N(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N=1)(F)F
Computed Properties
- Exact Mass: 192.08700
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 167
- XLogP3: 2.4
- Topological Polar Surface Area: 17.8
Experimental Properties
- PSA: 17.82000
- LogP: 2.55790
1-Isobutyl-3-(trifluoromethyl)pyrazole Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Isobutyl-3-(trifluoromethyl)pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM280266-5g |
1-Isobutyl-3-(trifluoromethyl)-1H-pyrazole |
1437795-15-7 | 98% | 5g |
$114 | 2023-02-02 | |
| abcr | AB442822-1 g |
1-Isobutyl-3-(trifluoromethyl)-1H-pyrazole |
1437795-15-7 | 1g |
€81.50 | 2022-08-31 | ||
| abcr | AB442822-5 g |
1-Isobutyl-3-(trifluoromethyl)-1H-pyrazole |
1437795-15-7 | 5g |
€176.30 | 2022-08-31 | ||
| abcr | AB442822-10 g |
1-Isobutyl-3-(trifluoromethyl)-1H-pyrazole |
1437795-15-7 | 10g |
€279.00 | 2022-08-31 | ||
| Apollo Scientific | PC448023-1g |
1-Isobutyl-3-(trifluoromethyl)pyrazole |
1437795-15-7 | 97+% | 1g |
£18.00 | 2025-02-21 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I839132-1g |
1-Isobutyl-3-(trifluoromethyl)-1H-pyrazole |
1437795-15-7 | 98% | 1g |
153.00 | 2021-05-17 | |
| TRC | I789035-100mg |
1-Isobutyl-3-(trifluoromethyl)pyrazole |
1437795-15-7 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | I789035-250mg |
1-Isobutyl-3-(trifluoromethyl)pyrazole |
1437795-15-7 | 250mg |
$69.00 | 2023-05-18 | ||
| TRC | I789035-500mg |
1-Isobutyl-3-(trifluoromethyl)pyrazole |
1437795-15-7 | 500mg |
$98.00 | 2023-05-18 | ||
| TRC | I789035-1g |
1-Isobutyl-3-(trifluoromethyl)pyrazole |
1437795-15-7 | 1g |
$144.00 | 2023-05-18 |
1-Isobutyl-3-(trifluoromethyl)pyrazole Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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